Cas no 126746-19-8 (Amino(4-Butoxyphenyl)Acetic Acid)
126746-19-8 structure
Product Name:Amino(4-Butoxyphenyl)Acetic Acid
CAS No:126746-19-8
MF:C12H17NO3
MW:223.268283605576
CID:103344
PubChem ID:3993126
Update Time:2025-04-18
Amino(4-Butoxyphenyl)Acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-amino-4-butoxy-
- 2-amino-2-(4-butoxyphenyl)acetic acid
- Amino-(4-butoxy-phenyl)-acetic acid
- AMINO(4-BUTOXYPHENYL)ACETIC ACID
- Benzeneacetic acid,a-amino-4-butoxy
- AKOS001476446
- CS-0359033
- 126746-19-8
- BB 0249681
- SCHEMBL14395332
- DTXSID30398427
- Amino(4-Butoxyphenyl)Acetic Acid
-
- MDL: MFCD02662519
- Inchi: 1S/C12H17NO3/c1-2-3-8-16-10-6-4-9(5-7-10)11(13)12(14)15/h4-7,11H,2-3,8,13H2,1H3,(H,14,15)
- InChI Key: AABZHBFPYHWDDQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C(C(=O)O)N)CCCC
Computed Properties
- Exact Mass: 223.12100
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.5
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- PSA: 72.55000
- LogP: 2.65020
Amino(4-Butoxyphenyl)Acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577753-100mg |
Amino(4-Butoxyphenyl)Acetic Acid |
126746-19-8 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A577753-500mg |
Amino(4-Butoxyphenyl)Acetic Acid |
126746-19-8 | 500mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A577753-1g |
Amino(4-Butoxyphenyl)Acetic Acid |
126746-19-8 | 1g |
$ 340.00 | 2022-06-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429703-1g |
2-Amino-2-(4-butoxyphenyl)acetic acid |
126746-19-8 | 97% | 1g |
¥1729.00 | 2024-08-09 |
Amino(4-Butoxyphenyl)Acetic Acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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